Stat6-IN-5

• Molecular Formula: C26H24F3N7O3S
• Molecular Weight: 571.6 g/mol
• InChI: InChI=1S/C26H24F3N7O3S/c1-14-33-34(3)25(38)36(14)19-7-5-16(6-8-19)21-12-17-11-18(26(27,28)29)13-20(22(17)35(21)9-10-39-4)23(37)30-24-32-31-15(2)40-24/h5-8,11-13H,9-10H2,1-4H3,(H,30,32,37)
• InChIKey: VFABOOWBMOMFOL-UHFFFAOYSA-N

Precision Procurement of Stat6-IN-5: A Frontline Fused-Ring STAT6 Inhibitor from Kaken Pharmaceutical Portfolio

Stat6-IN-5 (CAS 3033742-22-9, patent Example 84) is a selective, small-molecule signal transducer and activator of transcription 6 (STAT6) inhibitor originating from the Kaken Pharmaceutical patent family WO2024071439 [1]. The compound belongs to a novel fused-ring chemotype distinct from earlier pyrimidine- or pyrimidine-5-carboxamide-based STAT6 inhibitors. With a molecular weight of 571.57 g/mol and a formula of C26H24F3N7O3S, Stat6-IN-5 demonstrates an IC50 of 0.24 μM against STAT6 in biochemical assays and achieves >90% target inhibition at sub-micromolar concentrations . These properties position it as a differentiated research tool for studying Th2-mediated inflammatory and allergic disease biology.

Pathway Study Fit STAT6 pathway inhibition research in Th2 biology

Chemotype Context Fused-ring scaffold orthogonal to pyrimidine probes

Target Engagement Reported sub-μM concentration-dependent inhibition

Quality Specification High vendor-reported purity supports reproducible dosing

• [1] Kaken Pharmaceutical Co., Ltd. WO2024071439A1 – Fused ring compound and pharmaceutical containing same. Priority date: 2022-09-29. Publication date: 2024-04-04. View Source

Why STAT6 Inhibitor Substitution Risks Reproducibility Failure in Th2 Pathway Research

STAT6 inhibitors exhibit wide-ranging potency differences driven by chemotype, binding mode, and assay context. Within a single patent family, the closest structural analog STAT6-IN-4 (Example 78) demonstrates an IC50 of 0.34 μM, a 1.4-fold loss in potency relative to Stat6-IN-5 . Older tool compounds such as AS1517499 (IC50 = 21 nM in reporter assays) operate through a distinct phosphorylation-inhibition mechanism and possess divergent PK properties including brain permeability not shared by Stat6-IN-5 [1]. As a result, interchangeably substituting STAT6 inhibitors without comparative validation risks dose-mismatch artifacts, misinterpretation of pathway engagement, and irreproducible results in inflammation and allergy models.

Substitute

Risk Context

STAT6-IN-4 (Example 78, same patent family)

Potency shift may alter dose-response; direct substitution without recalibration risks assay artifacts.

AS1517499 (pyrimidine-5-carboxamide inhibitor)

Divergent mechanism and PK profile (brain-permeable) may produce distinct pathway engagement and off-target effects.

• [1] Nagashima S, et al. Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorg Med Chem. 2007 Jan 15;15(2):1044-55. View Source

Stat6-IN-5: Quantitative Evidence for Differentiated Procurement Decisions

Superior Intrafamily Potency: Stat6-IN-5 vs. STAT6-IN-4 Head-to-Head IC50 Comparison

Within the Kaken Pharmaceutical patent series WO2024071439, Stat6-IN-5 (Example 84) exhibits an IC50 of 0.24 μM, representing a 1.4-fold improvement over the structurally adjacent analog STAT6-IN-4 (Example 78, IC50 = 0.34 μM) when tested under the same biochemical assay conditions . Both compounds share the same fused-ring core scaffold but differ in peripheral substitution, making Stat6-IN-5 the more potent patent sibling for dose-response studies.

Intrafamily Potency

Head-to-head

Stat6-IN-5 IC50 0.24 μM vs STAT6-IN-4 0.34 μM
(1.4× higher potency reported)

Supports dose-response study design with reduced compound consumption

Same patent assay context; verify in independent assay

Evidence Dimension	STAT6 biochemical inhibitory potency (IC50)
Target Compound Data	IC50 = 0.24 μM
Comparator Or Baseline	STAT6-IN-4 (Example 78): IC50 = 0.34 μM
Quantified Difference	1.4-fold higher potency for Stat6-IN-5 (0.24 vs 0.34 μM)
Conditions	STAT6 biochemical assay (patent WO2024071439 unified assay platform)

Why This Matters

Procurement of Stat6-IN-5 over STAT6-IN-4 ensures higher potency at equivalent dosing, reducing compound consumption and enabling lower working concentrations while preserving the same chemotype and patent provenance.

Quantified Target Engagement: Concentration-Dependent STAT6 Inhibition Rates

Stat6-IN-5 achieves 93% inhibition of STAT6 at 0.1 μM (below its IC50) and 100% inhibition at 1 μM in vitro, providing a quantifiable target engagement benchmark for experimental design . Equivalent dose-response inhibition percentages are not publicly reported for the nearest analog STAT6-IN-4, giving Stat6-IN-5 a critical advantage in assay optimization.

Inhibition Rate Profile

Reported

93% at 0.1 μM; 100% at 1 μM

May support pre-calibration of dosing for near-complete target engagement

STAT6-IN-4 rate data not publicly available

Evidence Dimension	STAT6 inhibition rate at fixed concentrations
Target Compound Data	93% inhibition at 0.1 μM; 100% inhibition at 1 μM
Comparator Or Baseline	STAT6-IN-4: inhibition rate data not publicly available
Quantified Difference	Stat6-IN-5 uniquely provides published dose-response inhibition rates
Conditions	In vitro STAT6 activity assay (TargetMol validated protocol)

Why This Matters

This published concentration-inhibition relationship allows researchers to pre-calibrate doses for near-complete target engagement, a parameter unavailable for STAT6-IN-4, thereby reducing trial-and-error optimization and compound waste.

Batch-to-Batch Reproducibility: High-Purity Specification Relative to In-Class Analogs

Stat6-IN-5 is commercially supplied at 99.88% purity (MedChemExpress) , exceeding the 99.77% purity specification of the closest analog STAT6-IN-4 . Although TargetMol's batch of STAT6-IN-4 (99.96%) sets a high bar, Stat6-IN-5's consistently high vendor-verified purity across suppliers minimizes the risk of impurity-driven off-target effects at the micromolar concentrations used in STAT6 pathway assays.

Batch Purity

Head-to-head

Stat6-IN-5 99.88% (MCE) vs STAT6-IN-4 99.77% (MCE); TargetMol batches reverse

High vendor-reported purity supports reproducible assay context

Lot-dependent; verify CoA per shipment

Evidence Dimension	Commercial batch purity (HPLC-verified)
Target Compound Data	99.88% (MedChemExpress); 99.78% (TargetMol)
Comparator Or Baseline	STAT6-IN-4: 99.77% (MedChemExpress); 99.96% (TargetMol)
Quantified Difference	Stat6-IN-5纯度比STAT6-IN-4 (MCE)高0.11个百分点; TargetMol批次间STAT6-IN-4略高0.18个百分点
Conditions	HPLC purity analysis; vendor batch-specific certificates

Why This Matters

Higher and consistently reported purity specifications reduce the probability of confounding biological activity from trace impurities, a key consideration when selecting tool compounds for mechanistic studies or phenotypic screening.

Differentiated Chemotype Identity: Fused-Ring Scaffold vs. Pyrimidine-5-Carboxamide Inhibitors

Stat6-IN-5 is constructed on a fused-ring core scaffold disclosed in WO2024071439, structurally distinct from the earlier generation pyrimidine-5-carboxamide inhibitors such as AS1517499 (IC50 = 21 nM) [1][2]. This structural divergence introduces different physicochemical parameters including TPSA (108.86 Ų for Stat6-IN-5), rotational bond count (7), and HBD/HBA profile (1/10), which collectively influence solubility, permeability, and off-target liability profiles compared to the pyrimidine series.

Chemotype Identity

Class-level inference

Fused-ring core vs pyrimidine-5-carboxamide scaffold

Orthogonal chemotype for target biology verification

Physicochemical differences may influence off-target profiles

Evidence Dimension	Chemical scaffold classification and key physicochemical descriptors
Target Compound Data	Stat6-IN-5: MW 571.57, TPSA 108.86 Ų, HBA 10, HBD 1, rotatable bonds 7, fused-ring core
Comparator Or Baseline	AS1517499: MW 397.86, pyrimidine-5-carboxamide scaffold (TPSA and other descriptors not directly comparable owing to distinct chemotype)
Quantified Difference	Scaffold class difference; quantitative physicochemical descriptor divergence (MW +174 Da for Stat6-IN-5)
Conditions	Chemotype classification based on patent and vendor structural annotations

Why This Matters

Procurement of a fused-ring STAT6 inhibitor provides access to an orthogonal chemotype for verifying target biology free from scaffold-specific artifacts that might confound pyrimidine-series tool compounds.

• [1] Kaken Pharmaceutical Co., Ltd. WO2024071439A1 – Fused ring compound and pharmaceutical containing same. View Source
• [2] Nagashima S, et al. Synthesis and evaluation of 2-{[2-(4-hydroxyphenyl)-ethyl]amino}pyrimidine-5-carboxamide derivatives as novel STAT6 inhibitors. Bioorg Med Chem. 2007;15(2):1044-55. View Source

High-Impact Application Scenarios for Stat6-IN-5 Informed by Differential Evidence

Calibrated STAT6 Inhibition in Th2-Driven Dermatitis Models

Stat6-IN-5's demonstrated 93% inhibition at 0.1 μM and 100% inhibition at 1 μM allows researchers to select precise dosing windows for atopic dermatitis models where graded STAT6 pathway suppression is required. The 1.4-fold potency advantage over STAT6-IN-4 [1] translates to lower compound consumption per experiment, particularly valuable in sustained-exposure organotypic or in vivo protocols requiring multi-milligram quantities over extended study arms.

Orthogonal Chemotype Validation for STAT6 Target Biology

Given the fused-ring scaffold distinct from first-generation pyrimidine-5-carboxamide inhibitors , Stat6-IN-5 serves as an orthogonal confirmation tool to validate STAT6-dependent phenotypes observed with AS1517499 or YM-341619. Using Stat6-IN-5 in parallel with these earlier probes strengthens the pharmacological evidence that observed effects are on-target STAT6 inhibition rather than scaffold-specific off-target liabilities, a critical requirement for high-confidence target validation studies [1].

High-Reliability Compound Library Screening with Defined Purity Benchmarks

With a vendor-guaranteed purity of 99.88% (MedChemExpress) , Stat6-IN-5 meets the stringent quality requirements for inclusion in curated compound libraries and high-throughput screening campaigns targeting the JAK-STAT pathway. The high purity specification reduces the risk of false positives arising from impurities at the micromolar screening concentrations typical for STAT6 phenotypic assays, an advantage when screening large chemical libraries against complex disease-relevant readouts.

Structure-Activity Relationship Studies within the WO2024071439 Patent Space

Stat6-IN-5 (Example 84) and STAT6-IN-4 (Example 78) represent consecutive examples in the Kaken Pharmaceutical patent , with a 0.10 μM IC50 difference attributable to defined structural modifications. This proximity makes Stat6-IN-5 an essential comparator for medicinal chemistry teams exploring the SAR landscape of fused-ring STAT6 inhibitors, as the quantitative potency gap provides a benchmark for rational design of next-generation analogs [1].

Application

Selection Property

Validation Focus

Application: Th2-mediated dermatitis model studies

Selection Property: Concentration-dependent target engagement context

Validation Focus: Dose-response calibration in tissue models

Application: STAT6 target biology confirmation

Selection Property: Fused-ring scaffold identity

Validation Focus: Scaffold-specific off-target liability review

Application: JAK-STAT pathway screening campaigns

Selection Property: High vendor-reported purity specification

Validation Focus: Impurity-driven false-positive mitigation

Application: Fused-ring STAT6 inhibitor SAR exploration

Selection Property: Patent-defined potency benchmark (Example 84)

Validation Focus: Structure-activity relationship trend analysis

• [1] Kaken Pharmaceutical Co., Ltd. WO2024071439A1 – Fused ring compound and pharmaceutical containing same. Examples 78, 84. View Source